5-chloro-N-cyclohexyl-N-methylfuran-2-carboxamide
Overview
Description
5-chloro-N-cyclohexyl-N-methylfuran-2-carboxamide, also known as CCF, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. This compound has been extensively studied for its therapeutic potential in treating various diseases.
Mechanism of Action
The mechanism of action of 5-chloro-N-cyclohexyl-N-methylfuran-2-carboxamide is not fully understood, but it is believed to act on the cannabinoid receptors in the body. This compound has been shown to have a high affinity for the CB2 receptor, which is primarily found in immune cells. By activating the CB2 receptor, this compound can reduce inflammation and pain in the body.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and tumor growth. This compound has also been shown to have neuroprotective effects and can improve cognitive function in animal models. Additionally, this compound has been shown to have anti-oxidant and anti-inflammatory effects on the liver.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-chloro-N-cyclohexyl-N-methylfuran-2-carboxamide in lab experiments is its high potency and selectivity for the CB2 receptor. This allows for targeted activation of the receptor, which can reduce unwanted side effects. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the study of 5-chloro-N-cyclohexyl-N-methylfuran-2-carboxamide. One potential direction is the development of novel derivatives of this compound with improved solubility and potency. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential use in treating various diseases. Finally, studies are needed to determine the long-term safety and efficacy of this compound in humans.
Synthesis Methods
The synthesis of 5-chloro-N-cyclohexyl-N-methylfuran-2-carboxamide involves the reaction of 5-chloro-2-furoyl chloride with cyclohexylamine and N-methylmorpholine in the presence of a base. The resulting product is then purified using column chromatography to obtain pure this compound. This method has been reported to yield high purity and good yield of this compound.
Scientific Research Applications
5-chloro-N-cyclohexyl-N-methylfuran-2-carboxamide has been extensively studied for its potential use in treating various diseases. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. This compound has also been studied for its potential use in treating neuropathic pain, multiple sclerosis, and chronic obstructive pulmonary disease.
Properties
IUPAC Name |
5-chloro-N-cyclohexyl-N-methylfuran-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16ClNO2/c1-14(9-5-3-2-4-6-9)12(15)10-7-8-11(13)16-10/h7-9H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBMAQRSHWJADNG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C(=O)C2=CC=C(O2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 2-[(3-methylpiperidine-1-carbonyl)amino]benzoate](/img/structure/B7510049.png)
